5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide

• IUPAC Name: 5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide
• InChI: InChI=1S/C11H7N3O2S2/c12-8(15)7-9-13-10(16)5-3-1-2-4-6(5)14(9)11(17)18-7/h1-4H,(H2,12,15)(H,13,16)
• InChI Key: LDWDYVJPAUXUKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC3=C(SC(=S)N23)C(=O)N
• Molecular Formula: C11H7N3O2S2
• Molecular Weight: 277.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 2- [5- (4-Bromobenzylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-methylbutanoyl chloride was reacted with ethanol and amines to obtain the corresponding ester and amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 277.32. Other properties such as density, boiling point, and vapor pressure are not provided in the search results.

Scientific Research Applications

Anticancer Activity

• .

Antimicrobial Properties

• .

Future Directions

In silico studies have been conducted on similar compounds for their potential as MALT1 protease inhibitors for the treatment of B cell lymphoma. This suggests that 5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide and its derivatives could be subjects of future research in medicinal chemistry.

Mechanism of Action

Target of Action

The primary target of the compound 5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide is the MALT1 protease . This protease plays a crucial role in the immune response, particularly in the activation, proliferation, and development of lymphocytes .

Mode of Action

5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide interacts with the MALT1 protease, inhibiting its activity . This interaction results in a decrease in the activation and proliferation of lymphocytes, thereby modulating the immune response .

Biochemical Pathways

The compound 5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide affects the NF-κB signaling pathway . This pathway plays a central role in the immune system, regulating the activation, proliferation, and development of lymphocytes . By inhibiting the MALT1 protease, the compound disrupts this pathway, leading to downstream effects on immune response .

Pharmacokinetics

The pharmacokinetic properties of 5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide, including its absorption, distribution, metabolism, and excretion (ADME), impact its bioavailability . In silico studies suggest that certain derivatives of this compound have good ADMET properties, indicating potential for effective delivery and action in the body .

Result of Action

The molecular and cellular effects of 5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide’s action include the inhibition of MALT1 protease and disruption of the NF-κB signaling pathway . This leads to a decrease in the activation and proliferation of lymphocytes, which can have significant effects on immune response .